Cas no 2386703-96-2 (9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-)

2-Chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine is a purine derivative with a chloro substituent at the 2-position and a 1-methylpyrazol-4-yl group at the 9-position. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its structural features, including the electron-withdrawing chloro group and the heteroaromatic pyrazole moiety, enhance reactivity in nucleophilic substitution reactions, enabling selective functionalization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined synthetic route ensures high purity, making it suitable for pharmaceutical research and development applications. The scaffold is of interest for exploring structure-activity relationships in drug discovery.

9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- structure

2386703-96-2 structure

Product Name:9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-

CAS No:2386703-96-2

MF:C₉H₇ClN₆

MW:234.64

CID:5307385

PubChem ID:126843240

Update Time:2025-06-15

9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

- 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-
- AKOS037651754
- CS-M3710
- 2-chloro-9-(1-methylpyrazol-4-yl)purine
- CS-17287
- 2386703-96-2
- 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine
- E82965
- Inchi： 1S/C9H7ClN6/c1-15-4-6(2-13-15)16-5-12-7-3-11-9(10)14-8(7)16/h2-5H,1H3
- InChI Key： AUAOQEUUUFAHIS-UHFFFAOYSA-N
- SMILES： N1C2C(=NC(Cl)=NC=2)N(C2=CN(C)N=C2)C=1

Computed Properties

Exact Mass: 234.0420719g/mol
Monoisotopic Mass: 234.0420719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 61.4Å²

9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR024VVB-100mg	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	95%	100mg	$583.00	2025-02-13
Aaron	AR024VVB-250mg	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	95%	250mg	$971.00	2025-02-13
Aaron	AR024VVB-1g	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	95%	1g	$1942.00	2025-02-13
1PlusChem	1P024VMZ-100mg	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	98%	100mg	$658.00	2023-12-18
1PlusChem	1P024VMZ-250mg	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	98%	250mg	$1082.00	2023-12-18
1PlusChem	1P024VMZ-1g	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	98%	1g	$2143.00	2023-12-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1061979-100mg	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	95%	100mg	￥6489.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1061979-250mg	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	95%	250mg	￥8652.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1061979-1g	2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-9H-purine	2386703-96-2	95%	1g	￥20188.00	2024-08-09

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Additional information on 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)-

Recent Advances in the Study of 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- (CAS: 2386703-96-2)

The compound 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- (CAS: 2386703-96-2) has recently emerged as a significant focus in chemical biology and medicinal chemistry research. This purine derivative has shown promising potential in various therapeutic applications, particularly in the field of kinase inhibition and cancer treatment. Recent studies have explored its unique structural features, synthetic pathways, and biological activities, positioning it as a valuable scaffold for drug development.

Structural analysis reveals that the incorporation of the 1-methyl-1H-pyrazol-4-yl moiety at the 9-position of the purine ring system confers distinct electronic and steric properties to the molecule. This modification has been shown to enhance binding affinity to specific kinase targets while maintaining favorable pharmacokinetic properties. The 2-chloro substitution further contributes to the compound's reactivity and potential for further derivatization, making it a versatile intermediate in medicinal chemistry.

Recent synthetic approaches to 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- have focused on optimizing yield and purity while minimizing byproduct formation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with an overall yield of 78%, significantly higher than previous methods. The optimized protocol employs palladium-catalyzed cross-coupling reactions followed by selective chlorination, offering better control over regioselectivity.

Biological evaluations have revealed potent inhibitory activity against several clinically relevant kinases, particularly those involved in oncogenic signaling pathways. In vitro studies show IC50 values in the low nanomolar range for specific kinase targets, with notable selectivity profiles. The compound's ability to penetrate cell membranes and maintain stability in physiological conditions has been confirmed through extensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies.

Current research is exploring the therapeutic potential of this compound in various cancer models. Preliminary results from xenograft studies demonstrate significant tumor growth inhibition with manageable toxicity profiles. Researchers are particularly interested in its potential as a combination therapy agent, showing synergistic effects with existing chemotherapeutic drugs in certain cancer types.

The future development of 9H-Purine, 2-chloro-9-(1-methyl-1H-pyrazol-4-yl)- appears promising, with several pharmaceutical companies reportedly investigating its derivatives in preclinical development pipelines. Its unique structural features and demonstrated biological activity make it a compelling candidate for further optimization and potential clinical translation in the coming years.